Cas no 2034293-61-1 (N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-5-phenyl-1,2-oxazole-3-carboxamide)

• Product Name: N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-5-phenyl-1,2-oxazole-3-carboxamide
• CAS No: 2034293-61-1
• MF: C₁₈H₂₄N₄O₄S
• MW: 392.472562789917
• CID: 5334103
• Update Time: 2025-05-20

N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-5-phenyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-((1-(N,N-dimethylsulfamoyl)piperidin-4-yl)methyl)-5-phenylisoxazole-3-carboxamide
• N-[[1-(dimethylsulfamoyl)piperidin-4-yl]methyl]-5-phenyl-1,2-oxazole-3-carboxamide
• N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-5-phenyl-1,2-oxazole-3-carboxamide

• Inchi： 1S/C18H24N4O4S/c1-21(2)27(24,25)22-10-8-14(9-11-22)13-19-18(23)16-12-17(26-20-16)15-6-4-3-5-7-15/h3-7,12,14H,8-11,13H2,1-2H3,(H,19,23)
• InChI Key： WTJJMQDUBXXVMS-UHFFFAOYSA-N
• SMILES： S(N(C)C)(N1CCC(CNC(C2C=C(C3C=CC=CC=3)ON=2)=O)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 593
• XLogP3: 1.6
• Topological Polar Surface Area: 104

Additional information on N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-5-phenyl-1,2-oxazole-3-carboxamide

N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-5-phenyl-1,2-oxazole-3-carboxamide (CAS No. 2034293-61-1): A Comprehensive Overview

N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-5-phenyl-1,2-oxazole-3-carboxamide (CAS No. 2034293-61-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of oxazoles, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The molecular structure of N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-5-phenyl-1,2-oxazole-3-carboxamide is characterized by a central oxazole ring substituted with a phenyl group at the 5-position and an amide moiety at the 3-position. The amide group is further functionalized with a piperidine ring, which is itself substituted with a dimethylsulfamoyl group. This intricate arrangement of functional groups imparts the compound with a high degree of chemical stability and biological activity.

Recent studies have highlighted the potential of N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-5-phenyl-1,2-oxazole-3-carboxamide as a promising lead compound for the development of new therapeutic agents. One notable application is in the treatment of inflammatory diseases. In vitro studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a valuable candidate for the development of new anti-inflammatory drugs.

Moreover, N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-5-phenyl-1,2-oxazole-3-carboxamide has also been investigated for its potential anti-cancer properties. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK, which are frequently dysregulated in cancer cells.

In addition to its anti-inflammatory and anti-cancer activities, N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-5-phenyl-1,2-oxazole-3-carboxamide has shown promise in neuroprotective applications. Research has indicated that this compound can protect neurons from oxidative stress and excitotoxicity, which are major contributors to neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective effects are thought to be mediated through the activation of Nrf2, a transcription factor that upregulates the expression of antioxidant enzymes.

The pharmacokinetic properties of N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-5-phenyl-1,2-oxazole-3-carboxamide have also been studied extensively. Preclinical data suggest that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an orally administered drug. Additionally, it has been shown to exhibit low toxicity in animal models, which is an important consideration for its potential use in clinical settings.

Despite these promising findings, further research is needed to fully elucidate the mechanisms of action and optimize the pharmacological properties of N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-5-phenyl-1,2-oxazole-3-carboxamide. Ongoing clinical trials are currently evaluating its safety and efficacy in human subjects. These trials will provide crucial data on its therapeutic potential and help guide future drug development efforts.

In conclusion, N-{[1-(dimethylsulfamoyl)piperidin-4-y l]methyl}-5-p henyl - 1 , 2 - ox azol e - 3 - car boxami de (CAS No. 2034293 - 61 - 1) represents a promising candidate for the treatment of various diseases due to its diverse biological activities and favorable pharmacokinetic properties. Continued research and development will likely uncover additional applications and refine its therapeutic potential.